6-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine

• IUPAC Name: 6-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-N-pyridin-2-ylpyridazin-3-amine
• InChI: InChI=1S/C19H19FN6O2S/c20-15-5-1-2-6-16(15)29(27,28)26-13-11-25(12-14-26)19-9-8-18(23-24-19)22-17-7-3-4-10-21-17/h1-10H,11-14H2,(H,21,22,23)
• InChI Key: IFNXETWHAUVRKH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)NC3=CC=CC=N3)S(=O)(=O)C4=CC=CC=C4F
• Molecular Formula: C19H19FN6O2S
• Molecular Weight: 414.5 g/mol
• CAS No.: 1021115-14-9

Description

6-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine is a useful research compound. Its molecular formula is C19H19FN6O2S and its molecular weight is 414.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on derivatives containing the piperazine ring and imidazo[1,2-b]pyridazine moiety, similar in structure to the specified compound, has been synthesized and evaluated for their antimicrobial activity. These compounds have shown promising results against both gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activities. Such studies underline the potential of these derivatives in developing new antimicrobial agents (A. Bhatt, R. Kant, R. Singh, 2016).

Anticancer Activity

One study explored the synthesis of new 3(2H)-pyridazinone derivatives expected to show cytotoxic activity in liver and colon cancer cell lines. The compounds were tested on HEP3B (liver cancer) and HTC116 (colon cancer) cell lines, where one derivative showed significant activity against both cell lines, highlighting the potential of such compounds in cancer therapy (Z. Özdemir, Neşe Başak-Türkmen, Idris Ayhan, O. Çiftçi, Mehtap Uysal, 2019).

Synthesis and Structural Studies

The chemical compound has also been a subject of synthesis and structural studies aimed at exploring its physical and chemical properties. Such research is foundational for understanding the compound's reactivity and potential applications in medicinal chemistry and materials science. For example, research on the synthesis of sulfonamide and amide derivatives incorporating similar structures sheds light on the methods and challenges involved in synthesizing complex molecules with potential biological activities.

Neurological and Psychiatric Disorders

Compounds with structures related to "6-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine" have been investigated for their potential application in treating neurological and psychiatric disorders. Their ability to interact with central nervous system receptors suggests potential therapeutic applications in conditions such as schizophrenia, depression, and anxiety disorders. For instance, studies on dopamine D-2 and serotonin 5-HT2 antagonists explore the neurochemical basis of such treatments (J. Perregaard, J. Arnt, K. Bogeso, J. Hyttel, C. Sanchez, 1992).